molecular formula C23H31N5O4 B6563883 4-methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine CAS No. 946259-07-0

4-methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine

Cat. No.: B6563883
CAS No.: 946259-07-0
M. Wt: 441.5 g/mol
InChI Key: GDXCDJUAKPUSNX-UHFFFAOYSA-N
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Description

4-Methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a pyrrolidine ring, a methyl group, and a piperazine moiety linked to a 3,4,5-trimethoxybenzoyl group. This structure combines nitrogen-containing heterocycles (pyrimidine, piperazine, pyrrolidine) with aromatic methoxy substituents, which are commonly associated with bioactivity in medicinal chemistry. The 3,4,5-trimethoxybenzoyl group, in particular, is notable for its electron-rich aromatic system, which may enhance receptor binding affinity in therapeutic targets .

The compound’s molecular formula is C₂₄H₃₀N₆O₄, with a molecular weight of 466.54 g/mol (calculated based on structural analogs from ). Its IUPAC name reflects the substitution pattern: 4-methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine.

Properties

IUPAC Name

[4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H31N5O4/c1-16-13-20(26-7-5-6-8-26)25-23(24-16)28-11-9-27(10-12-28)22(29)17-14-18(30-2)21(32-4)19(15-17)31-3/h13-15H,5-12H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDXCDJUAKPUSNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H31N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Structural Variants

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Biological Activity Highlights Reference
Target Compound 3,4,5-Trimethoxybenzoyl, pyrrolidine, methyl C₂₄H₃₀N₆O₄ 466.54 Hypothesized kinase inhibition (based on methoxybenzoyl analogs) N/A
2-[4-(3-Chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine 3-Chlorobenzoyl C₂₀H₂₄ClN₅O 385.9 Potential CNS activity (structural similarity to antipsychotics)
4-Methyl-2-[4-(4-methylbenzoyl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine 4-Methylbenzoyl, piperidine C₂₂H₂₉N₅O 379.5 Neurological/metabolic activity (in vitro studies)
2-[4-(5-Bromo-2-ethoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Bromo-ethoxybenzenesulfonyl C₂₁H₂₈BrN₅O₃S 510.45 Anti-inflammatory potential (sulfonyl group enhances solubility)
4-{4-[(2-Methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine Thiazole-methyl C₁₈H₂₅N₇S 383.5 Antimicrobial activity (thiazole moiety)

Key Observations

Substituent Impact on Bioactivity :

  • The 3,4,5-trimethoxybenzoyl group in the target compound is distinct from the chlorobenzoyl () and methylbenzoyl () variants. Methoxy groups are associated with enhanced lipophilicity and receptor binding in kinase inhibitors (e.g., analogues of staurosporine) .
  • Replacement of benzoyl with benzenesulfonyl () introduces sulfonamide functionality, which improves solubility and modulates anti-inflammatory activity .

Heterocycle Variations: Pyrrolidine vs. Thiazole Integration (): The thiazole ring introduces sulfur, which is critical for antimicrobial activity via interactions with bacterial enzymes .

Research Findings and Data Gaps

  • Existing Data: Structural analogs () show promise in neurological, metabolic, and anti-inflammatory applications.
  • Critical Gaps: Kinase Binding Assays: Required to validate hypothesized inhibition. ADME/Toxicity Profiling: Absence of data on bioavailability, metabolic stability, or toxicity.

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